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Compound of Interest

Compound Name: Trisulfo-Cy3-Alkyne

Cat. No.: B15553847

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the efficient labeling of azide-modified
oligonucleotides with Trisulfo-Cy3-Alkyne using a copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC) reaction, also known as Click Chemistry. This method offers high
efficiency, specificity, and robust performance for a wide range of applications in molecular
biology and drug development.

Introduction

The copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) is a highly efficient and specific
reaction for covalently linking molecules.[1][2][3] This "click chemistry" reaction forms a stable
triazole linkage between an azide and a terminal alkyne.[1][4] In the context of oligonucleotide
labeling, an azide-modified oligonucleotide is reacted with an alkyne-containing fluorescent
dye, such as the water-soluble and bright Trisulfo-Cy3-Alkyne.[5][6] This method is bio-
orthogonal, meaning the reactive groups (azide and alkyne) are absent in most biological
systems, ensuring highly specific labeling with minimal side reactions.[7][8][9] The resulting
fluorescently labeled oligonucleotides are crucial tools for various applications, including
fluorescence microscopy, FRET studies, and in situ hybridization.[10]

Experimental Workflow

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15553847?utm_src=pdf-interest
https://www.benchchem.com/product/b15553847?utm_src=pdf-body
https://rna.bocsci.com/support/click-chemistry-in-oligonucleotide-synthesis.html
https://www.glenresearch.com/reports/gr22-12
https://www.browngroupnucleicacidsresearch.org.uk/papers/view/199/Synthesis-of-alkyne-and-azide-modified-Oligonucleotides-and-their-cyclisation-by-the-CuAAC-Click-Reaction
https://rna.bocsci.com/support/click-chemistry-in-oligonucleotide-synthesis.html
https://tenovapharma.com/products/cy3-alkyne-trisulfo
https://www.benchchem.com/product/b15553847?utm_src=pdf-body
https://www.medchemexpress.com/trisulfo-cy3-alkyne.html
https://broadpharm.com/product/bp-22957
https://www.lumiprobe.com/protocols/oligonucleotide-conjugation-protocol
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/click-chemistry-dna-labeling.pdf
https://www.stratech.co.uk/wp-content/uploads/2021/02/oligonucleotide-labeling-reagents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The overall workflow for labeling oligonucleotides with Trisulfo-Cy3-Alkyne involves the
preparation of reagents, the click chemistry reaction itself, and subsequent purification of the
labeled oligonucleotide.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15553847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reagent Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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with-trisulfo-cy3-alkyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://rna.bocsci.com/support/click-chemistry-in-oligonucleotide-synthesis.html
https://www.glenresearch.com/reports/gr22-12
https://www.browngroupnucleicacidsresearch.org.uk/papers/view/199/Synthesis-of-alkyne-and-azide-modified-Oligonucleotides-and-their-cyclisation-by-the-CuAAC-Click-Reaction
https://tenovapharma.com/products/cy3-alkyne-trisulfo
https://www.medchemexpress.com/trisulfo-cy3-alkyne.html
https://broadpharm.com/product/bp-22957
https://www.lumiprobe.com/protocols/oligonucleotide-conjugation-protocol
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/click-chemistry-dna-labeling.pdf
https://www.stratech.co.uk/wp-content/uploads/2021/02/oligonucleotide-labeling-reagents.pdf
https://www.benchchem.com/product/b15553847#protocol-for-labeling-oligonucleotides-with-trisulfo-cy3-alkyne
https://www.benchchem.com/product/b15553847#protocol-for-labeling-oligonucleotides-with-trisulfo-cy3-alkyne
https://www.benchchem.com/product/b15553847#protocol-for-labeling-oligonucleotides-with-trisulfo-cy3-alkyne
https://www.benchchem.com/product/b15553847#protocol-for-labeling-oligonucleotides-with-trisulfo-cy3-alkyne
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553847?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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